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Compound of Interest

Compound Name: 1-Chloropropane

Cat. No.: B146392 Get Quote

An In-depth Technical Guide to the Characterization of 1-Chloropropane (CAS Number: 540-

54-5)

Audience: Researchers, scientists, and drug development professionals.

This technical guide offers a comprehensive overview of the characterization of 1-
chloropropane (CAS: 540-54-5), a versatile alkyl halide used as a solvent and intermediate in

organic synthesis. The document details its physicochemical properties, spectral data, and key

analytical procedures, providing a foundational resource for laboratory applications.

Core Physicochemical Properties
The fundamental physical and chemical properties of 1-chloropropane are essential for its

proper handling, storage, and application in experimental settings.
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Property Value

CAS Number 540-54-5

Molecular Formula C₃H₇Cl

Molecular Weight 78.54 g/mol

Appearance Colorless liquid

Density 0.892 g/cm³ at 20°C

Boiling Point 47.2 °C

Melting Point -122.8 °C

Flash Point -17.8 °C

Solubility in Water 0.27 g/100 mL at 20°C

Refractive Index (n²⁰/D) 1.3886

Spectral Characterization Data
Spectral analysis is critical for the unambiguous identification and purity assessment of 1-
chloropropane. The following tables summarize its characteristic spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nucleus Solvent
Chemical
Shift (δ)
ppm

Multiplicity
Coupling
Constant
(J) Hz

Assignment

¹H CDCl₃ 3.53 Triplet 6.7 -CH₂Cl

1.83 Sextet 6.9 -CH₂-

1.07 Triplet 7.4 -CH₃

¹³C CDCl₃ 46.8 - - -CH₂Cl

25.9 - - -CH₂-

11.2 - - -CH₃

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b146392?utm_src=pdf-body
https://www.benchchem.com/product/b146392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Intensity Assignment

2968, 2878 Strong C-H (sp³) stretching

1465 Medium -CH₂- scissoring

1383 Medium -CH₃ symmetric bending

735 Strong C-Cl stretching

Mass Spectrometry (MS)
m/z Relative Intensity (%) Assignment

78/80 30/10
[M]⁺ (Molecular ion, ³⁵Cl/³⁷Cl

isotopes)

43 100 [C₃H₇]⁺ (Propyl cation)

42 80
[C₃H₆]⁺ (Propene radical

cation)

41 65 [C₃H₅]⁺ (Allyl cation)

Experimental Protocols
Detailed and validated experimental protocols are necessary for the accurate and reproducible

characterization of 1-chloropropane.

Purity Determination by Gas Chromatography (GC)
Objective: To quantify the purity of a 1-chloropropane sample and identify potential volatile

impurities.

Methodology:

Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID).

Column: DB-5 (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID x 0.25 µm

film thickness.
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Carrier Gas: Helium, with a constant flow rate of 1.2 mL/min.

Oven Temperature Program:

Initial Temperature: 40°C, hold for 5 minutes.

Ramp: Increase at 10°C/min to 100°C.

Final Hold: Hold at 100°C for 2 minutes.

Injector:

Temperature: 250°C.

Mode: Split (100:1 ratio).

Injection Volume: 1.0 µL.

Detector (FID):

Temperature: 280°C.

Sample Preparation: Prepare a 1% (v/v) solution of 1-chloropropane in a suitable solvent

(e.g., dichloromethane).

Data Analysis: Purity is determined by area percent calculation. The area of the 1-
chloropropane peak is divided by the total area of all peaks in the chromatogram.

GC Purity Analysis Workflow

1. Sample Preparation 2. GC Analysis 3. Data Processing

1-Chloropropane Sample Dilute 1% (v/v)
in Dichloromethane Transfer to GC Vial Inject 1.0 µL

into GC-FID
Separation on
DB-5 Column FID Detection Generate Chromatogram Integrate Peak Areas Calculate Area % Purity Final Purity Report

Click to download full resolution via product page
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Workflow for GC-based purity determination of 1-chloropropane.

Water Content Determination by Karl Fischer Titration
Objective: To accurately measure the water content (in ppm or %) in a 1-chloropropane
sample, as water can interfere with many chemical reactions.

Methodology:

Instrumentation: A coulometric Karl Fischer titrator is preferred for its high sensitivity to low

water levels.

Reagents: Anhydrous methanol (as a solvent), and a commercial coulometric Karl Fischer

reagent (anolyte).

Titrator Preparation:

Fill the titration cell with the anolyte.

Condition the cell by running the titrator until a stable, low drift rate is achieved (typically

<10 µ g/min ). This ensures the removal of any ambient moisture.

Sample Analysis:

Using a gas-tight syringe, accurately draw a known volume (e.g., 1.0 mL) of the 1-
chloropropane sample.

Inject the sample directly into the conditioned titration cell below the surface of the

reagent.

The titrator automatically begins the titration. Iodine is electrochemically generated to react

with the water present in the sample.

The instrument detects the endpoint and calculates the total amount of water in

micrograms (µg).

Calculation:
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Determine the mass of the sample injected by multiplying the volume by its density (0.892

g/mL).

Calculate the water content in parts per million (ppm):

ppm = (µg of water detected / mass of sample in g)
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Logical Flow for Karl Fischer Titration

Start: Measure
Water Content

1. Condition Titrator Cell
(Remove Ambient Moisture)

2. Inject Known Mass
of 1-Chloropropane Sample

3. Coulometric Titration
(I₂ Generation Reacts with H₂O)

4. Endpoint Detection
(Excess I₂ Detected)

5. Calculate Water Content (ppm)
Based on Total Charge Passed

Result: Water
Content Report

Click to download full resolution via product page

Logical workflow for water content analysis via Karl Fischer titration.
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[https://www.benchchem.com/product/b146392#1-chloropropane-cas-number-540-54-5-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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